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Compound of Interest

Compound Name: 4-lodo-1-methyl-1H-imidazole

Cat. No.: B104959

Introduction

4-lodo-1-methyl-1H-imidazole is a key heterocyclic compound of significant interest in
medicinal chemistry and organic synthesis. Its structure, featuring an iodine atom at the 4-
position of the imidazole ring and a methyl group at the 1-position, imparts unique reactivity
that makes it a valuable building block for the synthesis of a wide array of more complex
molecules. The presence of the iodo-substituent provides a reactive handle for various cross-
coupling reactions, enabling the introduction of diverse functionalities. This technical guide
provides a comprehensive overview of the discovery, synthesis, properties, and applications of
4-lodo-1-methyl-1H-imidazole.

Discovery and History

While a definitive first synthesis of 4-lodo-1-methyl-1H-imidazole is not readily apparent in a
singular seminal publication, its development is intrinsically linked to the broader exploration of
imidazole chemistry. The imidazole ring itself was first reported in 1858 by the German chemist
Heinrich Debus. The subsequent functionalization of the imidazole core, including iodination
and methylation, became a focus of synthetic chemists aiming to create novel compounds with
diverse properties. The synthesis and application of iodo-imidazole derivatives have been
documented in various patents and research articles, highlighting its importance as a versatile
intermediate in the preparation of pharmacologically active compounds.

Physicochemical and Spectroscopic Data
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A summary of the key physicochemical and spectroscopic properties of 4-lodo-1-methyl-1H-
imidazole is presented below for easy reference.

Table 1: Physicochemical Properties of 4-lodo-1-methyl-1H-imidazole

Property Value

Molecular Formula CaHsIN2

Molecular Weight 208.00 g/mol

Appearance Colorless to light yellow crystalline solid

Melting Point 148-152 °C

Solubility Slightly S(.Jluble in water; sc?luble in orgarfic
solvents like ethanol and dimethyl sulfoxide

CAS Number 71759-87-0

Table 2: Spectroscopic Data of 4-lodo-1-methyl-1H-imidazole

Spectroscopy Data

Predicted shifts may vary depending on the
1H NMR solvent. Awaiting experimental data for precise

peak assignments.

Predicted shifts may vary depending on the
13C NMR solvent. Awaiting experimental data for precise

peak assignments.

Infrared (IR) Awaiting experimental data.

Mass Spectrometry (MS) Awaiting experimental data.

Experimental Protocols for Synthesis

Two primary synthetic routes for 4-lodo-1-methyl-1H-imidazole have been established: the
direct iodination of 1-methylimidazole and the synthesis from 4,5-diiodo-1-methyl-1H-imidazole.
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Protocol 1: Synthesis from 4,5-Diiodo-1-methyl-1H-
imidazole

This method involves the selective mono-deiodination of a di-iodinated precursor.
Materials:

e 4,5-Diiodo-1-methyl-1H-imidazole

Ethylmagnesium bromide (EtMgBr) in a suitable solvent (e.g., diethyl ether)

Anhydrous dichloromethane (CHzCl2)

Water (Hz20)

Anhydrous sodium sulfate (Naz2S0a)

Standard laboratory glassware and equipment for inert atmosphere reactions

Procedure:

Dissolve 4,5-diiodo-1-methyl-1H-imidazole in anhydrous dichloromethane under an inert
atmosphere (e.g., nitrogen or argon).

o Slowly add a solution of ethylmagnesium bromide to the reaction mixture at room
temperature.

« Stir the reaction mixture for a specified time, monitoring the progress by thin-layer
chromatography (TLC).

» Upon completion, quench the reaction by the careful addition of water.
o Separate the organic and aqueous layers.
» Extract the aqueous layer with dichloromethane.

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to yield 4-lodo-1-methyl-1H-imidazole.
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Caption: Workflow for the synthesis of 4-lodo-1-methyl-1H-imidazole from its di-iodinated
precursor.

Protocol 2: Direct lodination of 1-Methylimidazole
(Adapted from related procedures)

This method involves the direct electrophilic iodination of the imidazole ring.

Materials:

1-Methylimidazole

lodine (I2)

A suitable base (e.g., sodium hydroxide)

A suitable solvent (e.g., water, dichloromethane)

An iodide salt (e.g., sodium iodide or potassium iodide) to aid in iodine solubility (optional)

Procedure:

o Dissolve 1-methylimidazole in the chosen solvent.

« If using an aqueous basic solution, dissolve the base in water and then add the 1-
methylimidazole.

 In a separate flask, prepare a solution of iodine (and iodide salt, if used) in the solvent.
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o Slowly add the iodine solution to the 1-methylimidazole solution at a controlled temperature
(e.g., 0 °C to room temperature).

« Stir the reaction mixture for a designated period, monitoring by TLC.

e Upon completion, work up the reaction mixture. This may involve neutralization, extraction
with an organic solvent, and washing.

o Purify the crude product by a suitable method, such as recrystallization or column
chromatography.
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Caption: General workflow for the direct iodination of 1-methylimidazole.

Applications in Drug Discovery and Development

The unique structural features of 4-lodo-1-methyl-1H-imidazole make it a valuable scaffold in
the design of novel therapeutic agents. The imidazole core is a common motif in many
biologically active molecules, and the iodo-substituent provides a convenient point for further
chemical modification through various cross-coupling reactions (e.g., Suzuki, Sonogashira,
Heck, Buchwald-Hartwig).

Role as a Kinase Inhibitor Precursor

A significant application of 4-lodo-1-methyl-1H-imidazole is in the development of kinase
inhibitors. Kinases are a class of enzymes that play a crucial role in cell signaling, and their
dysregulation is implicated in numerous diseases, including cancer. By utilizing 4-lodo-1-
methyl-1H-imidazole as a starting material, medicinal chemists can synthesize libraries of
compounds with diverse substituents at the 4-position. These derivatives can then be screened
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for their ability to inhibit specific kinases, leading to the identification of potential drug
candidates. The logical workflow for this process is outlined below.
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Caption: Logical workflow from 4-lodo-1-methyl-1H-imidazole to a preclinical drug candidate.

Conclusion
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4-lodo-1-methyl-1H-imidazole is a synthetically versatile and commercially important
molecule. Its well-defined reactivity, particularly at the iodo-substituted position, makes it an
invaluable tool for medicinal chemists and drug development professionals. The synthetic
protocols outlined in this guide provide a foundation for its preparation, and its application as a
precursor for kinase inhibitors highlights its significance in the ongoing quest for novel
therapeutics. Further research into its historical origins and a more comprehensive
characterization of its spectroscopic properties will continue to enhance its utility in the scientific
community.

 To cite this document: BenchChem. [A Comprehensive Overview for Researchers,
Scientists, and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b104959#discovery-and-history-of-4-
iodo-1-methyl-1h-imidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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